Cas no 872091-85-5 (methyl 3-(1-cyano-1-methylethyl)benzoate)

methyl 3-(1-cyano-1-methylethyl)benzoate Properties

Names and Identifiers

• Methyl 3-(2-cyanopropan-2-yl)benzoate
• 3-(1-cyano-1-methylethyl)benzoic acid methyl ester
• methyl 3-(1-cyano-1-methylethyl)benzoate
• SCHEMBL1697911
• F73498
• 3-(1 -Cyano-1-methylethyl)benzoic acid methyl ester
• Methyl3-(2-cyanopropan-2-yl)benzoate
• FKRJEXVTBGQAMO-UHFFFAOYSA-N
• 872091-85-5
• MFCD19694850
• BS-50359
• EN300-1843005
• CS-0199251
• Benzoic acid, 3-(1-cyano-1-methylethyl)-, methyl ester
• DB-319896
• +Expand

• MDL： MFCD19694850
• InChIKey： FKRJEXVTBGQAMO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO2/c1-12(2,8-13)10-6-4-5-9(7-10)11(14)15-3/h4-7H,1-3H3
• SMILES： CC(C)(C#N)C1=CC=CC(=C1)C(=O)OC

Computed Properties

• Exact Mass: 203.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 203.094628657g/mol
• Heavy Atom Count: 15
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• LogP: 2.27438
• PSA: 50.09000

methyl 3-(1-cyano-1-methylethyl)benzoate Security Information

methyl 3-(1-cyano-1-methylethyl)benzoate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%